Cas no 162468-77-1 (1-(4-Methoxybenzyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(4-Methoxybenzyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 162468-77-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD08703188
• CID: 836468
• PubChem ID: 10330920
• Update Time: 2025-04-19

1-(4-Methoxybenzyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-1H-pyrazole-5-carbaldehyde
• 1-[(4-Methoxyphenyl)Methyl]-1H-pyrazole-5-carbaldehyde
• 2-(4-Methoxy-benzyl)-2H-pyrazole-3-carbaldehyde
• 2-[(4-methoxyphenyl)methyl]pyrazole-3-carbaldehyde
• NESSLHBKUFIHKU-UHFFFAOYSA-N
• 162468-77-1
• J-503339
• SCHEMBL1197385
• 1H-Pyrazole-5-carboxaldehyde, 1-[(4-methoxyphenyl)methyl]-
• AKOS015924629
• DTXSID50438218

• MDL： MFCD08703188
• Inchi： 1S/C12H12N2O2/c1-16-12-4-2-10(3-5-12)8-14-11(9-15)6-7-13-14/h2-7,9H,8H2,1H3
• InChI Key： NESSLHBKUFIHKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų